Cas no 331434-54-9 (Archerine)

Archerine structure
Archerine structure
Product Name:Archerine
CAS No:331434-54-9
MF:C32H36Br4N10O8
MW:1008.30644321442
CID:6656581
Update Time:2024-03-02

Archerine Chemical and Physical Properties

Names and Identifiers

    • Archerine
    • Inchi: 1S/C32H36Br4N10O8/c1-51-23-14(33)8-31(25(47)20(23)35)10-17(45-53-31)27(49)39-6-3-4-16-22(44-30(38)42-16)13(19-12-41-29(37)43-19)5-7-40-28(50)18-11-32(54-46-18)9-15(34)24(52-2)21(36)26(32)48/h8-9,12-13,25-26,47-48H,3-7,10-11H2,1-2H3,(H,39,49)(H,40,50)(H3,37,41,43)(H3,38,42,44)/t13-,25-,26-,31+,32+/m0/s1
    • InChI Key: OFFATAQJRNDHGP-AVLAWAJOSA-N
    • SMILES: C1(N=C(N)NC=1[C@@H](CCNC(C1C[C@@]2(C=C(Br)C(OC)=C(Br)[C@@H]2O)ON=1)=O)C1=CN=C(N)N1)CCCNC(C1C[C@@]2(C=C(Br)C(OC)=C(Br)[C@@H]2O)ON=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 54
  • XLogP3: 1.662
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